N-(3-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide

• Molecular Formula: C22H25N3O5
• Molecular Weight: 411.5 g/mol
• IUPAC Name: N-(3-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide
• InChI: InChI=1S/C22H25N3O5/c1-14-7-5-8-16(11-14)23-19(26)9-6-10-20-24-22(25-30-20)15-12-17(27-2)21(29-4)18(13-15)28-3/h5,7-8,11-13H,6,9-10H2,1-4H3,(H,23,26)
• InChI Key: JNBOZOPJRUKTAW-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)CCCC2=NC(=NO2)C3=CC(=C(C(=C3)OC)OC)OC

Description

N-(3-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide, also known as TAK-915, is a novel compound that has gained attention in scientific research due to its potential therapeutic applications. TAK-915 is a selective antagonist of the orexin 2 receptor, which plays a role in regulating wakefulness and arousal.

Mechanism of Action

N-(3-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide selectively targets the orexin 2 receptor, which is involved in regulating wakefulness and arousal. By blocking this receptor, N-(3-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide promotes sleep and reduces wakefulness. It also reduces the reinforcing effects of drugs of abuse, making it a potential treatment for addiction.
Biochemical and Physiological Effects:
N-(3-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide has been shown to increase slow-wave sleep and decrease wakefulness in animal models. It also reduces drug-seeking behavior and attenuates the rewarding effects of drugs of abuse. N-(3-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide has a good safety profile and does not produce significant side effects.

Advantages and Limitations for Lab Experiments

N-(3-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide has several advantages for lab experiments, including its selectivity for the orexin 2 receptor and its ability to promote sleep and reduce wakefulness. However, its effects may vary depending on the species and strain of animal used, and it may not be effective in all models of neurological and psychiatric disorders.

Future Directions

Further research is needed to explore the potential therapeutic applications of N-(3-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide in humans. Clinical trials are currently underway to investigate its safety and efficacy in treating insomnia and other sleep disorders. Additionally, N-(3-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide may have potential applications in the treatment of addiction and other psychiatric disorders. Further studies are needed to elucidate its mechanism of action and potential side effects.

Synthesis Methods

The synthesis method of N-(3-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide involves several steps, including the reaction of 3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid with 3-methylphenylamine, followed by subsequent reactions with butanoyl chloride and sodium hydride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

N-(3-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide has been studied for its potential therapeutic applications in various neurological and psychiatric disorders, including insomnia, narcolepsy, and addiction. It has been shown to promote sleep in animal models and reduce drug-seeking behavior in rodents.